2-Chloroquinoxaline-6-sulfonyl chloride
Overview
Description
2-Chloroquinoxaline-6-sulfonyl chloride is a chemical compound with the molecular formula C8H4Cl2N2O2S and a molecular weight of 263.1 . It is a powder with a melting point of 127-128°C . The IUPAC name for this compound is 2-chloro-6-quinoxalinesulfonyl chloride .
Synthesis Analysis
The synthesis of sulfonyl chlorides, such as 2-Chloroquinoxaline-6-sulfonyl chloride, can be achieved through chlorosulfonation . A simple NaClO2-mediated oxidative chlorosulfonation of S-alkyl isothiourea salts enables a convenient, safe, and environmentally benign synthesis of diverse sulfonyl chlorides .Molecular Structure Analysis
The InChI code for 2-Chloroquinoxaline-6-sulfonyl chloride is 1S/C8H4Cl2N2O2S/c9-8-4-11-7-3-5 (15 (10,13)14)1-2-6 (7)12-8/h1-4H . This code provides a specific string of characters that represent the molecular structure of the compound.Chemical Reactions Analysis
While specific chemical reactions involving 2-Chloroquinoxaline-6-sulfonyl chloride are not available in the search results, sulfonyl chlorides in general are known to be reactive. They can undergo a variety of reactions, including substitution and addition reactions .Physical And Chemical Properties Analysis
2-Chloroquinoxaline-6-sulfonyl chloride is a powder with a melting point of 127-128°C .Scientific Research Applications
I have conducted a search, but unfortunately, the specific applications for “2-Chloroquinoxaline-6-sulfonyl chloride” are not readily available in the search results. However, quinoxaline derivatives, in general, have diverse therapeutic uses and are crucial components in drugs used to treat various conditions such as cancer, AIDS, plant viruses, and schizophrenia .
Safety and Hazards
This compound is classified as dangerous with the signal word "Danger" . It has hazard statements H302, H314, and H335, indicating that it is harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Future Directions
While specific future directions for 2-Chloroquinoxaline-6-sulfonyl chloride are not available in the search results, quinoxaline derivatives are a subject of extensive research due to their wide range of physicochemical and biological activities . Therefore, it is likely that future research will continue to explore the potential applications of these compounds in various fields.
Mechanism of Action
Target of Action
2-Chloroquinoxaline-6-sulfonyl chloride is a derivative of quinoxaline, a pharmacophore with broad-spectrum applications in medicine, pharmacology, and pharmaceutics Quinoxaline derivatives have been reported to exhibit a wide range of pharmacological activities, suggesting that they may interact with multiple targets .
Mode of Action
The development of quinoxaline sulfonamide chemistry, which includes this compound, is linked with the presence of amino (-nh2) and sulfonyl chloride (-so2cl) groups in the reacting species . These groups likely play a crucial role in the compound’s interaction with its targets.
Biochemical Pathways
Given the broad range of biomedical activities of quinoxaline sulfonamide derivatives, it can be inferred that this compound may influence multiple biochemical pathways .
Result of Action
Quinoxaline sulfonamide derivatives have been associated with a broad range of biomedical activities, such as diuretic, antibacterial, antifungal, neuropharmacological, antileishmanial, anti-inflammatory, anti-tumor, and anticancer action . This suggests that the compound could have similar effects.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compoundIt’s worth noting that the compound should be stored at a temperature of 4 degrees celsius for optimal stability .
properties
IUPAC Name |
2-chloroquinoxaline-6-sulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4Cl2N2O2S/c9-8-4-11-7-3-5(15(10,13)14)1-2-6(7)12-8/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRFZYTKDWOECHH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN=C2C=C1S(=O)(=O)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4Cl2N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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